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Compound of Interest

Compound Name: Ergothioneine-d3

Cat. No.: B12416359 Get Quote

For researchers, scientists, and drug development professionals, the availability of high-quality,

isotopically labeled internal standards is critical for accurate bioanalytical studies. This technical

guide provides an in-depth overview of the commercial suppliers, availability, and technical

specifications of Ergothioneine-d3, a deuterated analog of the antioxidant ergothioneine. This

guide also details relevant experimental protocols and key signaling pathways associated with

ergothioneine's biological activity.

Commercial Availability and Technical Data
Ergothioneine-d3 is commercially available from several reputable suppliers of research

chemicals and analytical standards. The primary use of Ergothioneine-d3 is as an internal

standard in mass spectrometry-based quantification of natural ergothioneine in various

biological matrices. While Ergothioneine-d9 is also commercially available and sometimes used

for similar purposes, this guide focuses on the d3 variant. The following table summarizes the

available information from key suppliers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12416359?utm_src=pdf-interest
https://www.benchchem.com/product/b12416359?utm_src=pdf-body
https://www.benchchem.com/product/b12416359?utm_src=pdf-body
https://www.benchchem.com/product/b12416359?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12416359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier
Product
Name

Catalog
Number

CAS
Number

Molecul
ar
Formula

Molecul
ar
Weight (
g/mol )

Stated
Purity

Isotopic
Enrichm
ent

Medche

mExpres

s

Ergothion

eine-d3

HY-

N1914S

1356933-

89-5

C₉H₁₂D₃

N₃O₂S
232.32

Purity

data

available

on

Certificat

e of

Analysis

Data

available

on

Certificat

e of

Analysis

LGC

Standard

s

L-(+)-

Ergothion

eine-d3

TRC-

E600001

1356933-

89-5

C₉H₁₂D₃

N₃O₂S
232.32

>95%

(HPLC)

for d9

variant

Data

available

on

Certificat

e of

Analysis

Santa

Cruz

Biotechn

ology

L-(+)-

Ergothion

eine-d3

sc-

211113

1356933-

89-5

C₉H₁₂D₃

N₃O₂S
232.32

Data

available

on

Certificat

e of

Analysis

Data

available

on

Certificat

e of

Analysis

Note: Specific lot-to-lot data, including precise isotopic enrichment for Ergothioneine-d3,

should be confirmed by requesting the Certificate of Analysis from the respective supplier.

Experimental Protocols: Quantification of
Ergothioneine using Ergothioneine-d3 Internal
Standard
The primary application of Ergothioneine-d3 is as an internal standard for the accurate

quantification of ergothioneine in biological samples by liquid chromatography-tandem mass
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spectrometry (LC-MS/MS). The following is a representative protocol synthesized from

published research.[1][2]

Sample Preparation (Human Plasma)
Thaw Plasma Samples: Thaw frozen human plasma samples on ice.

Protein Precipitation: To 100 µL of plasma, add 400 µL of acetonitrile containing the

Ergothioneine-d3 internal standard (final concentration typically 50-100 ng/mL).

Vortex and Centrifuge: Vortex the mixture vigorously for 1 minute to precipitate proteins.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Supernatant Collection: Carefully collect the supernatant for LC-MS/MS analysis.

LC-MS/MS Analysis
Liquid Chromatography (LC):

Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm particle size) is

commonly used.

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient: A typical gradient would start at a low percentage of Mobile Phase B, ramping up

to elute ergothioneine, followed by a wash and re-equilibration step.

Flow Rate: 0.3 mL/min.

Injection Volume: 5-10 µL.

Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Positive Electrospray Ionization (ESI+).

Multiple Reaction Monitoring (MRM) Transitions:
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Ergothioneine: m/z 230.1 → 127.1

Ergothioneine-d3: m/z 233.1 → 130.1

Instrumentation: A triple quadrupole mass spectrometer is typically used for MRM

experiments.

Quantification
A calibration curve is constructed by plotting the ratio of the peak area of the ergothioneine

MRM transition to the peak area of the Ergothioneine-d3 internal standard MRM transition

against a series of known ergothioneine concentrations.

The concentration of ergothioneine in the unknown plasma samples is then determined from

this calibration curve.

Sample Preparation LC-MS/MS Analysis Quantification

Plasma Sample Spike with
Ergothioneine-d3

Protein Precipitation
(Acetonitrile) Centrifugation Collect Supernatant Liquid Chromatography

(C18 Column)
Tandem Mass Spectrometry

(ESI+, MRM)
Peak Area Ratio

(Ergothioneine / Ergothioneine-d3) Calibration Curve Determine Concentration

Click to download full resolution via product page

Experimental workflow for Ergothioneine quantification.

Signaling Pathways of Ergothioneine
Ergothioneine is recognized for its potent antioxidant and cytoprotective effects, which are

mediated through its interaction with several key cellular signaling pathways.[3][4] Its primary

mechanism involves direct scavenging of reactive oxygen species (ROS) and modulation of

pathways that control cellular stress responses.

Nrf2/ARE Antioxidant Response Pathway
A central mechanism of ergothioneine's protective action is the activation of the Nuclear factor

erythroid 2-related factor 2 (Nrf2)/Antioxidant Response Element (ARE) pathway.[3][4] Under

conditions of oxidative stress, ergothioneine promotes the translocation of Nrf2 to the nucleus.
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In the nucleus, Nrf2 binds to the ARE in the promoter regions of various antioxidant genes,

leading to their increased expression. These genes encode for protective enzymes such as

heme oxygenase-1 (HO-1), NAD(P)H quinone dehydrogenase 1 (NQO1), and glutamate-

cysteine ligase (GCL), which bolster the cell's antioxidant defenses.

Ergothioneine activates the Nrf2/ARE pathway.

Modulation of MAPK and NF-κB Signaling
Ergothioneine has also been shown to modulate inflammatory responses by influencing the

Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) signaling

pathways.[3] By reducing intracellular ROS levels, ergothioneine can inhibit the activation of

stress-activated protein kinases (SAPKs) such as p38 and JNK, which are upstream activators

of inflammatory transcription factors. Furthermore, ergothioneine can suppress the activation of

NF-κB, a key regulator of pro-inflammatory gene expression, thereby attenuating the

inflammatory cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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